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Compound of Interest

Compound Name: Fmoc-L-Lys(Me3)-OH*Cl

Cat. No.: B8195005

Get Quote

Executive Summary & Rationale
The Challenge: The next generation of Antibody-Drug Conjugates (ADCs) increasingly utilizes

highly potent, hydrophobic payloads (e.g., PBD dimers, tubulysins, camptothecins). A critical

failure mode for these ADCs is hydrophobicity-driven aggregation, which leads to rapid hepatic

clearance, immunogenicity, and poor pharmacokinetic (PK) profiles.

The Solution:Fmoc-L-Lys(Me3)-OH*Cl (N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-epsilon,N-

epsilon,N-epsilon-trimethyl-L-lysine chloride) serves as a "Hydrophilic Shielding Module."

Unlike PEGylation, which adds significant polydispersity and steric bulk, the trimethyllysine

moiety introduces a permanent, pH-independent positive charge (quaternary ammonium)

directly into the linker backbone.

Key Advantages:

Electrostatic Repulsion: The permanent cationic charge (

) actively repels adjacent ADC molecules, preventing aggregation.
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PK Modulation: Masks the hydrophobicity of the payload, reducing non-specific uptake by

hydrophobicity-recognizing receptors in the liver.

Structural Precision: Monodisperse and chemically defined, unlike polymeric solubilizers.

Mechanistic Insight: The "Electrostatic Shield"
The trimethyllysine residue functions not merely as a spacer but as a biophysical modulator. By

placing this residue adjacent to the hydrophobic payload, the local solvation shell is

dramatically altered.

Diagram 1: Mechanism of Hydrophobicity Masking
This diagram illustrates how the incorporation of Lys(Me3) disrupts the hydrophobic patch of a

cytotoxic payload.
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Figure 1: The Lys(Me3) moiety introduces a permanent positive charge that disrupts

hydrophobic interactions between payload molecules, preventing aggregation.

Material Specifications & Handling
Reagent: Fmoc-L-Lys(Me3)-OH chloride salt CAS: 201004-29-7 (generic for Lys(Me3)

derivatives, specific salt forms vary) Molecular Weight: ~446.9 g/mol (varies by counterion

stoichiometry)
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Property Specification Handling Note

Appearance White to off-white powder
Hygroscopic. Store in

desiccator at -20°C.

Solubility Soluble in DMF, DMSO, Water

Critical: The chloride salt may

decrease solubility in pure

DCM. Use DMF/NMP for

coupling.[1]

Stability Stable to TFA (Acid)

The

group is stable during standard

resin cleavage (95% TFA).

Fmoc Removal Standard (20% Piperidine)

No special deprotection

required for the side chain (it is

permanent).

Protocol: Solid Phase Synthesis of Lys(Me3)-
Linkers
This protocol describes the incorporation of Fmoc-L-Lys(Me3)-OH*Cl into a standard Val-Cit-

PAB or similar peptide linker using Fmoc-SPPS.

Phase A: Preparation
Resin Selection: Use 2-Chlorotrityl Chloride (2-CTC) resin for C-terminal acid linkers or Rink

Amide for amide termini.

Solvent Prep: Ensure DMF is amine-free (freshly opened or stored over sieves) to prevent

premature Fmoc removal.

Phase B: Coupling Fmoc-L-Lys(Me3)-OH*Cl
Note: The quaternary ammonium group introduces steric bulk and ionic repulsion. Standard

DIC/HOBt coupling may be sluggish.

Step-by-Step Procedure:
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Swelling: Swell resin (0.1 mmol scale) in DMF for 30 mins.

Activation (Pre-activation is crucial):

Weigh 4.0 equivalents of Fmoc-L-Lys(Me3)-OH*Cl.

Dissolve in minimum DMF.[1]

Add 3.9 equivalents of HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium

hexafluorophosphate).

Add 8.0 equivalents of DIEA (Diisopropylethylamine).

Why HATU? The chloride salt and steric bulk require a more potent coupling agent than

DIC.

Why Excess Base? To neutralize the chloride salt and activate the carboxylate.

Reaction:

Add activated solution to resin immediately.

Shake/agitate at Room Temperature for 2 hours.

Kaiser Test: Perform a Kaiser test. If blue (incomplete), perform a double coupling (repeat

step 2-3 with half equivalents).

Washing: Wash resin 3x with DMF, 3x with DCM, 3x with DMF.

Phase C: Fmoc Deprotection
Add 20% Piperidine in DMF to the resin.[2]

Agitate for 5 minutes, drain.

Add fresh 20% Piperidine in DMF.

Agitate for 15 minutes, drain.
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Wash thoroughly (5x DMF) to remove piperidine adducts.

Phase D: Cleavage & Purification
Cleavage Cocktail: 95% TFA / 2.5% TIS / 2.5%

.

Note: The

group is stable. No scavengers are needed specifically for it, but TIS protects other
sensitive residues (e.g., Citrulline).

Precipitation: Drop filtrate into cold diethyl ether. Centrifuge to pellet the linker-payload

intermediate.

Purification: HPLC (C18 column).

Mobile Phase: Water (0.1% TFA) / Acetonitrile (0.1% TFA).

Note: The Lys(Me3) product will elute earlier (more hydrophilic) than the non-methylated

analog.

Protocol: Analytical Characterization (QC)
Verifying the incorporation of the trimethylated residue is critical, as it is isobaric with certain

acetylated impurities if low-res MS is used.

Workflow Diagram: Synthesis & QC
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Figure 2: SPPS workflow emphasizing the critical Kaiser test checkpoint due to the steric

hindrance of the trimethyl group.

QC Parameters Table

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b8195005/docs?utm_src=pdf-body-img#application-note-enhancing-adc-solubility-pharmacokinetics-with-fmoc-l-lys-me3-oh-cl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8195005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method Purpose Expected Result

HR-MS (ESI+) Identity Confirmation

Mass shift of +42.05 Da

relative to standard Lysine

(Me3 vs H). Look for

characteristic

or

.

RP-HPLC Purity & Hydrophilicity

Retention time (Rt) should be

lower (shift left) compared to

uncharged linker variants.

Solubility Test Functional Verification

Dissolve 1 mg in pH 7.4 PBS.

Solution should remain clear

(no turbidity) at concentrations

>5 mg/mL.

Troubleshooting & Optimization
Issue 1: Low Coupling Efficiency

Cause: Steric hindrance of the trimethylammonium group or salt interference.

Fix: Switch to COMU or PyBOP as coupling reagents. Increase temperature to 40°C

(microwave-assisted SPPS is highly recommended: 50°C for 10 mins).

Issue 2: Poor Solubility in DMF

Cause: The chloride salt is highly polar.

Fix: Dissolve the amino acid in a small volume of DMSO before adding to the DMF reaction

mixture. Ensure DIEA is added after dissolution to prevent immediate precipitation.

Issue 3: Aggregation during Conjugation to Antibody

Cause: Payload hydrophobicity overpowering the single Lys(Me3) charge.
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Fix: Design the linker with tandem Lys(Me3) residues or combine with a PEG4 spacer

(PEG4-Lys(Me3)-Payload) to leverage both steric and electrostatic stabilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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